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Introduction
Daumone, a collective term for a family of ascaroside molecules, serves as a crucial

pheromone in the nematode Caenorhabditis elegans.[1][2] This small molecule signaling

system is a primary regulator of the worm's decision to enter the dauer diapause, a stress-

resistant, alternative larval stage that allows for survival in unfavorable environmental

conditions such as starvation, high temperature, and overcrowding.[1][3][4] The discovery of

daumone, dating back to the observation of a "dauer-inducing pheromone" by Riddle and

colleagues, has since evolved to the chemical identification and synthesis of specific

ascarosides.[2][3] The first such molecule to be structurally characterized was ascaroside #1

(ascr#1), often referred to as daumone.[5] Subsequent research has revealed that the dauer-

inducing pheromone is, in fact, a complex mixture of multiple ascarosides that act

synergistically.[2]

The biological activity of daumone and its related compounds extends beyond dauer

formation, influencing lifespan and behavior, making it a subject of significant interest in aging

research and for the development of novel anthelmintic agents.[6][7] This technical guide

provides an in-depth overview of daumone, including its chemical properties, biological

functions, the signaling pathways it modulates, and detailed experimental protocols for its

study.
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Chemical Structure and Biosynthesis
Daumones are a class of glycolipids, consisting of the dideoxy sugar ascarylose linked to a

fatty acid-like side chain.[8] The originally identified daumone (ascr#1) is (6R)-6-

[(2R,3R,5R,6S)-3,5-dihydroxy-6-methyloxan-2-yl]oxyheptanoic acid. The biosynthesis of

ascarosides is dependent on the worm's metabolic state and involves enzymes encoded by the

daf-22 gene, among others.[8] Natural variations in ascaroside production have been observed

across different wild C. elegans strains, indicating a genetic basis for the diversity of this

chemical language.[8] The de novo asymmetric synthesis of daumone has been achieved,

enabling the production of synthetic daumones for research purposes.[1]

Quantitative Data on Daumone's Effects
The biological activity of daumone is concentration-dependent. The following tables

summarize key quantitative data from published studies.

Table 1: Effective Concentrations of

Daumones for Dauer Induction in C. elegans

Daumone Analog Effective Concentration for Dauer Induction

Daumone 3

Effective at doses similar to those for H.

glycines hatch stimulation (< 1 µM), with an

effective range of approximately 10-fold.[1]

Synthetic Daumone 1

Initially reported to require near-lethal doses to

induce dauer effects, suggesting impurities in

original isolates were more active.[1]

Fluorescent Daumone Analogs

Retained dauer-inducing activity, with a blue

fluorescent analog being slightly more active

and a green fluorescent analog being less active

than daumone.[3]
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Table 2: Effects of Daumone on Lifespan and

Other Phenotypes

Phenotype Effect of Daumone

Lifespan in C. elegans
Induction of the dauer stage, a non-aging state,

extends lifespan.[3][7]

Survival in Mice
Daumone fed late in life improved survival and

reduced the risk of death in aged mice.[7]

Hepatic Health in Mice
Attenuated hepatic aging, inflammation, and

fibrosis.[7]

H. glycines Hatching

Daumone 3 is effective at less than 1 µM in

stimulating hatching of the soybean cyst

nematode.[1]

Signaling Pathways
Daumone exerts its effects by modulating conserved signaling pathways that are central to

metabolism, stress resistance, and aging. The two primary pathways involved are the

insulin/IGF-1 signaling (IIS) pathway and the nuclear hormone receptor DAF-12 pathway.

Daumone Signaling and Dauer Formation
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Favorable Conditions

Unfavorable Conditions
(High Daumone)

Daumone (Ascarosides)

Sensory Neurons

High Concentration

TGF-β Pathway
(DAF-7)

Inhibits

Insulin/IGF-1 Signaling
(DAF-2)

Inhibits

DAF-12/NHR

Regulates Ligand
Biosynthesis

DAF-16/FOXO

Inhibits Regulates Ligand
Biosynthesis

DIN-1 (Co-repressor)

Binds in absence of ligand

Reproductive Development

Promotes in presence
of ligand

Dauer Formation

Promotes

Dafachronic Acids
(DAF-12 Ligands)

Activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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